Cas no 946272-16-8 (4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946272-16-8
• MF: C₂₁H₃₀N₄O₄S
• MW: 434.552303791046
• CID: 6061657
• PubChem ID: 42474196
• Update Time: 2025-05-21

4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• Pyrimidine, 4-[4-[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1-piperazinyl]-2-methyl-6-(1-methylethoxy)-
• 4-isopropoxy-6-(4-((4-methoxy-2,3-dimethylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine
• 4-[4-(4-methoxy-2,3-dimethylphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• 946272-16-8
• AKOS024648596
• 4-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(propan-2-yloxy)pyrimidine
• F2443-0209

• Inchi： 1S/C21H30N4O4S/c1-14(2)29-21-13-20(22-17(5)23-21)24-9-11-25(12-10-24)30(26,27)19-8-7-18(28-6)15(3)16(19)4/h7-8,13-14H,9-12H2,1-6H3
• InChI Key： ARCHWVSKTHQCCV-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C)=CC(N2CCN(S(C3=CC=C(OC)C(C)=C3C)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 434.19877662g/mol
• Monoisotopic Mass: 434.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 609.3±65.0 °C(Predicted)
• pka: 6.77±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

Comprehensive Overview of 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine (CAS No. 946272-16-8)

4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine (CAS No. 946272-16-8) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This sulfonylpiperazine-pyrimidine derivative has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals are increasingly interested in this compound for its potential in drug discovery and development, particularly in targeting specific enzymatic pathways.

The molecular structure of 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine combines a pyrimidine core with a piperazine moiety, linked via a benzenesulfonyl group. This configuration offers remarkable stability and bioavailability, making it a promising candidate for further study. The presence of methoxy and isopropoxy substituents enhances its solubility and interaction with biological targets, which is critical for therapeutic applications.

One of the most searched questions regarding this compound is: "What are the potential applications of 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine in drug development?" Current research suggests that this compound may serve as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. Its ability to modulate protein-protein interactions makes it a valuable tool in medicinal chemistry.

Another trending topic is the synthetic pathways for 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine. Researchers are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. Recent advancements in catalytic sulfonylation and piperazine functionalization have significantly improved yields and reduced environmental impact, aligning with the growing demand for sustainable chemical processes.

The physicochemical properties of 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine also contribute to its appeal. With a molecular weight of approximately 463.56 g/mol and moderate lipophilicity, this compound exhibits favorable pharmacokinetic profiles. Its logP value and hydrogen bonding capacity are frequently discussed in forums and academic papers, as these parameters are critical for predicting drug-likeness and absorption rates.

In the agrochemical sector, 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine is being investigated for its potential as a plant growth regulator or pesticide intermediate. The compound's ability to interfere with specific metabolic pathways in pests and weeds could lead to the development of novel, eco-friendly crop protection solutions. This aligns with the global shift toward sustainable agriculture and reduced chemical residues in food products.

Market dynamics for 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine are evolving rapidly. Analysts predict increased demand due to its applications in both pharmaceuticals and agrochemicals. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial partners. The compound's patent status and regulatory approvals are also critical factors influencing its commercial viability.

For researchers seeking high-purity 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine, quality control is paramount. Reputable suppliers provide detailed certificates of analysis (CoA), including HPLC purity, NMR spectra, and mass spectrometry data. These specifications ensure reproducibility in experimental settings and compliance with industry standards.

In summary, 4-4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine (CAS No. 946272-16-8) represents a versatile and promising compound with broad applications in drug discovery, agrochemicals, and beyond. Its unique structural features, coupled with ongoing research advancements, position it as a valuable asset in scientific and industrial communities. As interest in this compound grows, staying informed about its properties, synthesis, and applications will be essential for professionals in the field.